methyl 4-{[(8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy]methyl}benzoate

• IUPAC Name: methyl 4-[(8-methyl-2-oxo-4-phenylchromen-7-yl)oxymethyl]benzoate
• InChI: InChI=1S/C25H20O5/c1-16-22(29-15-17-8-10-19(11-9-17)25(27)28-2)13-12-20-21(14-23(26)30-24(16)20)18-6-4-3-5-7-18/h3-14H,15H2,1-2H3
• InChI Key: UERATCLCMHZRSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C=C2C3=CC=CC=C3)OCC4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C25H20O5
• DSSTOX Substance ID: DTXSID40359706
• Molecular Weight: 400.4 g/mol
• CAS RN: 6238-88-6

Description

Methyl 4-{[(8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy]methyl}benzoate is a chemical compound used in scientific research. It is a synthetic derivative of coumarin, a natural compound found in many plants.

Mechanism of Action

The mechanism of action of methyl 4-{[(8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy]methyl}benzoate is not fully understood. However, it has been suggested that it may work by inhibiting the expression of certain genes involved in cancer cell growth and inflammation.
Biochemical and physiological effects:
Methyl 4-{[(8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy]methyl}benzoate has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and scavenge free radicals.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-{[(8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy]methyl}benzoate in lab experiments is its relatively low cost and ease of synthesis. However, one limitation is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of methyl 4-{[(8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy]methyl}benzoate. One area of interest is its potential as an anti-cancer agent. Further studies are needed to determine its efficacy in vivo and to identify the specific mechanisms by which it inhibits cancer cell growth. Another area of interest is its potential as an anti-inflammatory and anti-oxidant agent. Future studies could investigate its effects on various inflammatory and oxidative stress-related diseases. Additionally, the synthesis and modification of methyl 4-{[(8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy]methyl}benzoate could lead to the development of new compounds with improved properties and potential therapeutic applications.

Synthesis Methods

The synthesis of methyl 4-{[(8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy]methyl}benzoate involves a multi-step process. The starting material is 4-hydroxybenzaldehyde, which is converted to 4-hydroxybenzyl alcohol by reduction. The alcohol is then reacted with 8-methyl-2-oxo-4-phenyl-2H-chromene-7-carbaldehyde to form a hemiacetal. The hemiacetal is then treated with methyl iodide to form the final product.

Scientific Research Applications

Methyl 4-{[(8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy]methyl}benzoate has been used in various scientific research applications. It has been studied for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. It has also been investigated for its anti-inflammatory and anti-oxidant properties.